Cas no 1289012-80-1 (6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde)

• Product Name: 6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde
• CAS No: 1289012-80-1
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4906338
• Update Time: 2025-05-20

6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AB78944
• 6-Nitro-4-(trifluoromethyl)picolinaldehyde
• 6-NITRO-4-(TRIFLUOROMETHYL)PYRIDINE-2-CARBALDEHYDE
• 6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde

• Inchi： 1S/C7H3F3N2O3/c8-7(9,10)4-1-5(3-13)11-6(2-4)12(14)15/h1-3H
• InChI Key： SWXUSBLPSKNSRH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 1.7
• Topological Polar Surface Area: 75.8

Additional information on 6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde

6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde (CAS No. 1289012-80-1): An Overview

6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde (CAS No. 1289012-80-1) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel pharmaceuticals and advanced materials.

The nitro group and the trifluoromethyl substituent are key functional groups that contribute to the compound's reactivity and biological activity. The nitro group is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule, thereby affecting its reactivity and stability. The trifluoromethyl group, on the other hand, is a highly electronegative and lipophilic moiety that can enhance the metabolic stability and bioavailability of drug candidates.

Recent studies have highlighted the importance of 6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde in various synthetic pathways. For instance, it has been used as a key intermediate in the synthesis of pyridine-based derivatives, which are essential components in many pharmaceuticals. One notable application is in the development of antiviral agents, where the compound's unique structure has been shown to enhance antiviral activity against a range of viral pathogens.

In addition to its role in drug discovery, 6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde has also found applications in materials science. Its ability to undergo selective functionalization reactions makes it a valuable building block for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound to develop new types of polymers with enhanced thermal stability and mechanical strength.

The synthesis of 6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde typically involves a multi-step process that includes nitration, fluorination, and aldehyde formation. Each step requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

From a safety perspective, handling 6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde requires adherence to standard laboratory safety protocols. Proper personal protective equipment (PPE) should be worn at all times, and reactions involving this compound should be conducted in well-ventilated areas or fume hoods to minimize exposure risks.

In conclusion, 6-Nitro-4-(trifluoromethyl)pyridine-2-carbaldehyde (CAS No. 1289012-80-1) is a multifaceted compound with broad applications in medicinal chemistry and materials science. Its unique structural features make it an invaluable tool for researchers working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.